7-ethyl-1,3-dimethyl-8-[(2-methyl-1-piperidinyl)methyl]-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 7-ethyl-1,3-dimethyl-8-[(2-methylpiperidin-1-yl)methyl]purine-2,6-dione
• InChI: InChI=1S/C16H25N5O2/c1-5-21-12(10-20-9-7-6-8-11(20)2)17-14-13(21)15(22)19(4)16(23)18(14)3/h11H,5-10H2,1-4H3
• InChI Key: ZQBVSWOJRYBZBV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NC2=C1C(=O)N(C(=O)N2C)C)CN3CCCCC3C
• Molecular Formula: C16H25N5O2
• Molecular Weight: 319.40 g/mol

Description

The compound "7-ethyl-1,3-dimethyl-8-[(2-methyl-1-piperidinyl)methyl]-3,7-dihydro-1H-purine-2,6-dione" belongs to the purine class of chemicals, which are heterocyclic aromatic organic compounds. Purines are key components of cellular energy systems (ATP, GTP), signal transduction (cAMP, cGMP), and components of nucleic acids.

Synthesis Analysis

The synthesis of purine derivatives often involves multiple steps including alkylation, amidation, and ring closure reactions. For example, Chłoń-Rzepa et al. (2004) describe the synthesis of 8-alkylamino substituted derivatives of a closely related purine dione, highlighting methods that could be applicable to the synthesis of the target compound (Chłoń-Rzepa et al., 2004).

Molecular Structure Analysis

The molecular structure of purine derivatives is critical for their biological activity. Shukla et al. (2020) performed a detailed analysis on the intermolecular interactions of a xanthine derivative, providing insights into the molecular sheet formation stabilized by hydrogen bonds and electrostatic energy contributions, which could be relevant for understanding the structure of the target compound (Shukla et al., 2020).